Cas no 919760-75-1 (2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide)

• Product Name: 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide
• CAS No: 919760-75-1
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5495315
• Update Time: 2025-10-29

2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-methyl-2-oxochromen-4-yl)-N-(pyridin-4-ylmethyl)acetamide
• 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide

• Inchi： 1S/C18H16N2O3/c1-12-2-3-15-14(10-18(22)23-16(15)8-12)9-17(21)20-11-13-4-6-19-7-5-13/h2-8,10H,9,11H2,1H3,(H,20,21)
• InChI Key： NLNOCFMMQQWJBW-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)CC1C2=C(OC(=O)C=1)C=C(C)C=C2

Additional information on 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide

Introduction to 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 919760-75-1) and Its Emerging Applications in Chemical Biology

The compound 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide, identified by the CAS number 919760-75-1, represents a fascinating intersection of chromenone derivatives and pyridine-based scaffolds. This molecule has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. The chromenone moiety, characterized by a benzopyranone core, is well-documented for its role in various pharmacological applications, while the pyridine group introduces additional potential for interaction with biological targets. This synergistic combination has positioned the compound as a valuable candidate for further investigation in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The structural framework of 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide exhibits a high degree of molecular complexity, which can be leveraged to modulate specific biological pathways. Specifically, the presence of the 7-methyl-2H-chromen-4-one core suggests potential anti-inflammatory, antioxidant, and antimicrobial properties, which have been extensively studied in related chromenone derivatives. Moreover, the incorporation of a pyridin-4-ylmethylacetamide substituent enhances the compound's ability to interact with enzymes and receptors, thereby expanding its therapeutic spectrum.

In the context of current research, this compound has been explored for its potential role in modulating metabolic pathways associated with neurodegenerative diseases. Studies have indicated that chromenone derivatives can exert protective effects on neuronal cells by inhibiting oxidative stress and promoting mitochondrial function. The pyridine moiety further contributes to this activity by facilitating interactions with mitochondrial receptors and enzymes involved in energy metabolism. Preliminary in vitro studies have demonstrated that 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-(pyridin-4-yl)methylacetamide exhibits significant neuroprotective effects, making it a promising candidate for further preclinical development.

Additionally, the compound's structural features make it an attractive scaffold for developing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The chromenone ring system can serve as a hinge-binding motif, while the pyridine group provides a platform for allosteric modulation of kinase activity. Recent publications have shown that similar chromenone-pyridine hybrids exhibit potent inhibitory effects on various kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings suggest that 2-(7-methyl-2-oxo-2H-chromen-4-ylyl)-N-(pyridin--4--ylmethylacetamide may similarly modulate kinase signaling pathways, offering potential therapeutic benefits in managing chronic inflammatory conditions and cancer.

The synthesis of this compound involves a multi-step process that highlights the versatility of modern organic chemistry techniques. Key steps include condensation reactions between 7-methylchromanone derivatives and pyridine carboxamides under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds between the chromenone and pyridine moieties. This synthetic approach not only demonstrates the feasibility of producing 919760--75--1 on a scalable basis but also underscores its synthetic accessibility for further derivatization and optimization.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its suitability for clinical translation. Preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it may exhibit good bioavailability and systemic stability. Furthermore, its chemical stability under various storage conditions enhances its practicality for pharmaceutical formulations. These attributes are essential for advancing into clinical trials where long-term efficacy and safety must be rigorously assessed.

The growing interest in 2-(7-methyl--2--oxo--2H--chromen--4--ylyl)--N--(pyridin--4--ylmethylacetamide is also reflected in its increasing citation rate in scientific literature. Researchers are exploring its potential applications beyond traditional therapeutic areas, such as in regenerative medicine and precision oncology. For instance, studies have begun to investigate its role in modulating stem cell differentiation and enhancing tissue repair mechanisms. The dual functionality provided by the chromenone-pyridine scaffold allows for diverse interactions with cellular components, making it a versatile tool for addressing complex biological questions.

Future directions for research on this compound include exploring its mechanism of action at a molecular level through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential and help guide rational drug design strategies. Additionally, computational modeling approaches can be employed to predict binding affinities and optimize lead structures based on existing data.

In conclusion,919760--75--1 represents a compelling example of how structural innovation can lead to novel biologically active compounds with significant therapeutic implications. Its unique combination of chromenone and pyridine moieties offers multiple avenues for biological activity modulation, making it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound,its importance is likely to grow further within both academic research circles and pharmaceutical development pipelines.